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Compound of Interest

Compound Name: 4-(8-Hydroxyoctyloxy)benzoic acid
CAS No.: 140918-53-2
Cat. No.: B137002
Get Quote
. J

Executive Summary

4-(8-Hydroxyoctyloxy)benzoic acid is a bifunctional mesogen characterized by a rigid
aromatic core, a flexible octyl spacer, and terminal hydroxyl/carboxylic acid groups. It is
extensively utilized in supramolecular chemistry to form hydrogen-bonded liquid crystalline
assemblies and as an intermediate for polymerizable monomers (e.g., acrylates).

This guide details the structural characterization of the molecule using 1H NMR, 13C NMR,
FTIR, and Mass Spectrometry, grounded in the homologous series behavior (specifically the
well-documented C6 and C10 homologues) to ensure high-confidence assignments.

Synthesis & Preparation Protocol

To ensure high purity for spectroscopic analysis, the compound is typically synthesized via a
two-step sequence: Williamson etherification followed by ester hydrolysis.

Step 1: Etherification
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» Reagents: Ethyl 4-hydroxybenzoate (1.0 eq), 8-chloro-1-octanol (1.1 eq), Potassium
Carbonate (

, 3.0 eq), Potassium lodide (KI, cat.).

e Solvent: Acetone or DMF (reflux).

e Procedure:

[¢]

Dissolve ethyl 4-hydroxybenzoate and

in solvent.

o Add 8-chloro-1-octanol and catalytic KI.
o Reflux for 24—48 hours under

atmosphere.

o Filter inorganic salts and evaporate solvent.

o Purification: Recrystallization from ethanol/water or column chromatography
(Hexane/EtOAC).

Step 2: Hydrolysis
o Reagents: Ethyl 4-(8-hydroxyoctyloxy)benzoate (from Step 1), KOH (4.0 eq).
e Solvent: Ethanol/Water (10:1).
» Procedure:
o Reflux the ester with KOH for 4—6 hours.
o Acidify the cooled solution with HCI to pH ~2 to precipitate the acid.

o Purification: Recrystallization from ethanol or acetic acid.

Synthesis Workflow Diagram
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Figure 1: Two-step synthetic pathway yielding the target hydroxy-acid mesogen.

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data is validated against the homologous series (C6 and C10 derivatives). The
spectrum is characterized by the AA'BB' aromatic system and distinct triplets for the ether and

alcohol termini.

1H NMR Data (400 MHz, DMSO-d6)
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. e . . Structural
Shift (0, ppm) Multiplicity Integration Assignment
Fragment
Carboxylic Acid
12.60 Broad s 1H COOH
Proton
Aromatic (Ortho
7.88 d (J=8.8 Hz) 2H Ar-H (2,6)
to COOH)
Aromatic (Ortho
6.98 d (J=8.8 Hz) 2H Ar-H (3,5)
to Ether)
Alcohol Hydroxyl
4.38 t (J=5.1 Hz) 1H OH _
(Variable)
4.04 t (J=6.5 Hz) 2H -Methylene
(Ether)
3.37 g/t (J=6.0 Hz) 2H -Methylene
(Alcohol)
1.73 m 2H -Methylene
Central Alkyl
1.25-1.45 m 10H )
Chain

Key Diagnostic Signals:

¢ 4.04 ppm: Confirms the formation of the ether linkage to the phenolic ring.

e 3.37 ppm: Confirms the integrity of the terminal primary alcohol (often overlaps with water

peak in DMSO;

exchange removes the OH coupling).

13C NMR Data (100 MHz, DMSO-d6)
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Shift (6, ppm) Assignment Carbon Type

167.3 Carboxylic Acid Carbon

162.4 Aromatic C-O

131.8 Aromatic C-H (Ortho to COOH)
1234 Aromatic Quaternary C

114.6 Aromatic C-H (Ortho to Ether)
68.2 Ether Methylene

61.2 Alcohol Methylene

32.9, 29.3, 29.2, 29.0, 25.9,
25.7

Internal Alkyl Chain Carbons

B. Fourier Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum exhibits characteristic bands for both hydrogen-bonding domains (acid

dimer and alcohol).
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Wavenumber (

Vibration Mode Functional Group Notes
)
] Broad band, often

3200 - 3500 O-H stretch Alcohol / Acid _

overlapping.

) ] Very broad "hump"

2500 — 3000 O-H stretch Carboxylic Acid } o

typical of acid dimers.

Symmetric/Asymmetri
2850, 2920 C-H stretch Alkyl Chain ¢

stretching.

) ] Characteristic of

1680 — 1690 C=0 stretch Carboxylic Acid ) o

aromatic acid dimers.

o Skeletal vibrations of

1605, 1580 C=C stretch Aromatic Ring )

the benzene ring.

Aryl Ether ( Strong asymmetric
1255 C-O stretch
) stretch.

1030 C-O stretch Primary Alcohol stretch of the terminal

alcohol.

C. Mass Spectrometry (MS)

e Formula:

e Molecular Weight: 266.34 g/mol
 |onization Mode: ESI (-) or El
Fragmentation Pattern (EI/ESI):

e m/z 266 (

): Molecular ion peak.
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e m/z 248 (

): Loss of water from the terminal alcohol or acid.

e m/z 138 (

): Cleavage of the ether bond (McLafferty-like rearrangement), leaving the hydroxybenzoic
acid fragment.

e m/z 121 ($[C_6H_4-COOH]"+ $): Loss of the hydroxyl group from the acid fragment.

Spectroscopic Logic Flow

The following diagram illustrates the logical validation process used to confirm the structure
based on the spectral data above.

Unknown Sample
(Candidate: C15H2204)

FTIR Analysis (1H NMR Analysis) Mass Spectrometry

1680 cm-1 (Acid C=0) CUIEIE RS (PEIErEL) miz 266 (M+)
1255 cm-1 (Ether C-O) Trlplet (@ 4 (ARG Fragment m/z 138 (Acid Core)
Triplet @ 3.37 (CH2-OH)

CONFIRMED STRUCTURE:
4-(8-Hydroxyoctyloxy)benzoic acid

Click to download full resolution via product page

Figure 2: Structural validation logic integrating IR, NMR, and MS data points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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